N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine

• IUPAC Name: [6-(cycloheptylamino)pyridin-3-yl]-(4-pyridin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C23H30N4O2/c28-23(27-14-11-20(12-15-27)29-21-8-5-13-24-17-21)18-9-10-22(25-16-18)26-19-6-3-1-2-4-7-19/h5,8-10,13,16-17,19-20H,1-4,6-7,11-12,14-15H2,(H,25,26)
• InChI Key: OXZZSXNLNPUILU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC2=NC=C(C=C2)C(=O)N3CCC(CC3)OC4=CN=CC=C4
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine is a chemical compound that belongs to the class of piperidine derivatives. This compound has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine involves binding to certain receptors in the brain. Specifically, this compound has been found to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, mood regulation, and cognitive function. Binding to the sigma-1 receptor has been found to modulate the activity of other receptors in the brain, leading to a variety of physiological effects.
Biochemical and Physiological Effects
N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can modulate the activity of certain ion channels, leading to changes in cellular excitability. Additionally, this compound has been found to have anti-inflammatory effects in animal models, suggesting that it may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine in lab experiments include its high affinity for certain receptors in the brain and its potential use as a tool compound for the study of receptor-ligand interactions. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine. One area of research is the development of more potent and selective analogs of this compound for use in the treatment of neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential role in modulating other physiological processes. Finally, the use of this compound as a tool compound for the study of receptor-ligand interactions may lead to the development of new therapeutics for a variety of diseases.

Synthesis Methods

The synthesis of N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine involves a series of chemical reactions. The starting material for the synthesis is 2-chloronicotinic acid, which is reacted with cycloheptylamine in the presence of a base to form the corresponding amide. This amide is then reacted with 4-(3-pyridinyloxy)-1-piperidinecarboxylic acid in the presence of a coupling reagent to form the final product. The synthesis method has been optimized to yield a high purity product with good yield.

Scientific Research Applications

N-cycloheptyl-5-{[4-(3-pyridinyloxy)-1-piperidinyl]carbonyl}-2-pyridinamine has been studied for its potential applications in scientific research. This compound has been found to have a high affinity for certain receptors in the brain, making it a potential candidate for use in the treatment of neurological disorders. Additionally, this compound has been studied for its potential use as a tool compound for the study of receptor-ligand interactions.